Cas no 76-59-5 (Bromothymol blue)

Bromothymol blue Properties

Names and Identifiers

• Bromothymol Blue
• 3,3-Dibromothymolsulfonephthalein
• Bromthymol Blue
• BTB
• alpha,alpha-bis(5-bromo-4-hydroxy-6-methyl-m-cumenyl)toluene-2,alpha-sultone
• dibromothymolsulphonephthalein
• 3,3-Dibromophenolsulfonephthalein
• 2-bromo-4-[3-(3-bromo-4-hydroxy-2-methyl-5-propan-2-ylphenyl)-1,1-dioxo-2,1λ⁶-benzoxathiol-3-yl]-3-methyl-6-propan-2-ylphenol
• BROMOTHYMOL BLUE INDICATOR
• BromothymolBlue,indicator,pure100GR
• BromothymolBlue,indicator,pure500GR
• 3',3''-Dibromothymolsulfonphthalein
• BroMothyMol Blue, ACS reagent
• Bromothymol Blue, conform to ACS, pure
• IND
• 3',3"-Dibromothymolsulfonephthalein
• 3',3''-Dibromothymolsulfonephthalein
• Dibromothymolsulfophthalein
• 3,3'-Dibromothymolsulfonphthalein
• VGU4LM0H96
• NSC7819
• NUHCTOLBWMJMLX-UHFFFAOYSA-N
• Bromothymol Blue, pure, indicator
• Phenol, 4,4'-(3H-2,1-benzoxathiol-3-ylidene)bis(2-bromo-3-methyl-6-(1-met- hylethyl)-, S,S-dioxide
• Bromothymol Blue solution, pH 6.0-7.6
• 4,4'-(3H-2,1-Benzoxathiol-3-ylidene)bis(2-bromo-3-methyl-6-(1-met- hyl
• +Expand

• MDL： MFCD00005872
• InChIKey： NUHCTOLBWMJMLX-UHFFFAOYSA-N
• Inchi： 1S/C27H28Br2O5S/c1-13(2)17-11-20(15(5)23(28)25(17)30)27(19-9-7-8-10-22(19)35(32,33)34-27)21-12-18(14(3)4)26(31)24(29)16(21)6/h7-14,30-31H,1-6H3
• SMILES： BrC1=C(C(C([H])(C([H])([H])[H])C([H])([H])[H])=C([H])C(=C1C([H])([H])[H])C1(C2C([H])=C(C(=C(C=2C([H])([H])[H])Br)O[H])C([H])(C([H])([H])[H])C([H])([H])[H])C2=C([H])C([H])=C([H])C([H])=C2S(=O)(=O)O1)O[H]
• BRN： 0373934

Computed Properties

• Exact Mass: 622.00200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 622.00242
• Heavy Atom Count: 35
• Complexity: 818
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.6
• Tautomer Count: 45
• Surface Charge: 0
• Topological Polar Surface Area: 92.2

Experimental Properties

• LogP: 8.57800
• PSA: 92.21000
• Merck: 1445
• Refractive Index: 1.4290 (20 C)
• Water Partition Coefficient: Slightly soluble
• Boiling Point: 640.2°C at 760 mmHg
• Melting Point: 200-202 °C (lit.)
• Flash Point: 38 °C
• Solubility: Solubility Sparingly soluble in water, benzene; soluble in ethanol, ether; insoluble in petroleum ether
• Color/Form: Nearly white or milky white crystals.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Solubility: Soluble in ethanol, ether, methanol and dilute alkali hydroxide solution, slightly soluble in benzene, toluene and xylene, slightly soluble in water,
• Sensitiveness: Sensitive to humidity
• pka: 7.0, 7.1(at 25℃)
• λmax: 420nm, 435nm, 620nm
• PH: 6(yellow)-7.6(blue)
• Density: 1.4668 (estimate)

Bromothymol blue Security Information

• Symbol: GHS02 GHS07 GHS08
• RTECS：SJ450000
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25-S39-S26
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H226-H319-H335+H336-H340-H360-H372-H373
• Warning Statement： P201-P202-P210-P233-P240-P241+P242+P243-P260-P264-P270-P271-P280-P303+P361+P353-P304+P340+P312-P305+P351+P338+P337+P313-P308+P313-P403+P233-P405-P501
• Prompt：dangerous
• Storage Condition：4°C, protect from light
• PackingGroup：III
• Risk Phrases： 10-41-36/37/38-20/21/22
• Signal Word：Warning
• TSCA：Yes
• HazardClass：3

Bromothymol blue Customs Data

• HS CODE：29349990
• Customs Data：

  China Customs Code:

  29349990

Related Categories

• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments